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An In-depth Technical Guide to the Thermodynamic Properties of Acetyl Fluoride

Introduction

Acetyl fluoride (CHsCOF), an acyl halide, is a key reagent and intermediate in various
chemical syntheses.[1][2] A thorough understanding of its thermodynamic properties is crucial
for process design, safety assessment, reaction modeling, and the development of novel
pharmaceuticals and materials. This technical guide provides a comprehensive overview of the
core thermodynamic data for acetyl fluoride, details the experimental and computational
methodologies used for their determination, and illustrates the relationships between these
properties.

Core Thermodynamic Properties

The thermodynamic properties of acetyl fluoride have been determined through various
experimental and computational methods. The following tables summarize the key quantitative
data available in the literature.

Table 1: Gas Phase Thermodynamic Properties of Acetyl
Fluoride
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Property Symbol Value Units Method Reference
Standard ) Pritchard and
Calorimetry .
Enthalpy of AfH°gas -445 + 2 kJ/mol cm) Skinner,
m
Formation 1950[3][4]
Standard ) Carson and
Calorimetry )
Enthalpy of AfH°gas -437.6 kJ/mol cm) Skinner,
m
Formation 1949[3][4]
Ideal Gas
Data not
Heat Cp,gas ) J/mol-K - [5]
] available
Capacity
Standard
Gibbs Free Data not
AfG® _ kJ/mol - [5]
Energy of available
Formation
o Photoelectron  Chadwick
lonization )
IE 11.51 +0.02 eV Spectroscopy  and Katrib,
Energy
(PE) 1974[6]

Table 2: Liquid Phase Thermodynamic Properties of

Acetyl Fluoride

Property Symbol Value Units Method Reference
Standard _ Pritchard and
o -466.39 + Calorimetry )
Enthalpy of AfH°liquid kJ/mol Skinner,
. 0.08 (Cm)
Formation 1950[6][7]
Standard ) Pritchard and
- Calorimetry _
Enthalpy of AfHCliquid -470.3+0.4 kJ/mol cm) Skinner,
m
Formation 1950[7]
Standard ] Carson and
o Calorimetry )
Enthalpy of AfHCliquid -463 + 3 kJ/mol cm) Skinner,
m
Formation 1949[7]
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Table 3: Phase Change and Other Properties of Acetyl

Fluoride
Property Symbol Value Units Method Reference
Normal _ Various([4][7]
- _ Thoil 293 - 295 K N/A
Boiling Point [8]
Standard S Pritchard and
Estimation ]
Enthalpy of AvapH° 25+ 2 kJ/mol © Skinner,
Vaporization 1950[4][7]
Standard o Carson and
Estimation )
Enthalpy of AvapH° 30 kJ/mol ) Skinner,
Vaporization 1949[4][7]
Stephenson
Enthalpy of
o and
Vaporization AvapH 14.3 kJ/mol N/A ]
Malanowski,
at 266 K
1987[4][8]
Enthalpy of Data not
) AfusH® ) kJ/mol [5]
Fusion available

Experimental and Computational Methodologies

The determination of the thermodynamic properties of acetyl fluoride relies on a combination

of calorimetric, spectroscopic, and computational techniques.

Calorimetric Determination of Enthalpy of Formation

The standard enthalpy of formation of acetyl fluoride has been primarily determined through

reaction calorimetry, specifically by measuring the heat of hydrolysis. The work by Pritchard
and Skinner (1950) provides a reliable methodology.[9][10][11]

Experimental Protocol:

o Sample Preparation: High-purity acetyl fluoride is synthesized, for instance, by the reaction

of sodium hydrogen difluoride with acetyl chloride in acetic anhydride.[10] The product is
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purified by distillation, treated to remove any hydrogen fluoride traces, and stored in sealed
glass ampoules to prevent reaction with atmospheric moisture.[10]

Calorimeter: A reaction calorimeter, such as the one described by Pritchard and Skinner
(1950), is used.[9] This setup is designed to accurately measure the heat evolved during a
chemical reaction. A thermistor element is typically used to monitor the temperature change
with high precision.

Reaction: A sealed ampoule containing a known mass of pure liquid acetyl fluoride is
submerged in a large excess of a standard solution, such as 0.2N sodium hydroxide, within
the calorimeter.[9]

Measurement: The reaction is initiated by breaking the ampoule. The hydrolysis reaction is
rapid and exothermic: CHsCOF(l) + 2NaOH(ag) -~ CHsCOONa(aq) + NaF(aq) + H20(l)

Data Analysis: The change in temperature of the calorimeter system is meticulously
recorded. This temperature change, along with the known heat capacity of the calorimeter
and its contents, is used to calculate the observed heat of reaction (Q_obs). Corrections are
applied to derive the heat of the purely aqueous hydrolysis, which is then used to calculate
the standard enthalpy of formation (AfH®) of acetyl fluoride, referencing known heats of
formation for the other reactants and products.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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